Cas no 5414-83-5 (2-(piperidin-1-ylmethyl)-4-(2,4,4-trimethylpentan-2-yl)phenol)

• Product Name: 2-(piperidin-1-ylmethyl)-4-(2,4,4-trimethylpentan-2-yl)phenol
• CAS No: 5414-83-5
• MF: C₂₀H₃₃NO
• MW: 303.482125997543
• CID: 939883
• PubChem ID: 223230
• Update Time: 2025-04-19

2-(piperidin-1-ylmethyl)-4-(2,4,4-trimethylpentan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-1-ylmethyl)-4-(2,4,4-trimethylpentan-2-yl)phenol
• 2-Piperidinomethyl-4-(1,1,3,3-tetramethyl-butyl)-phenol
• AC1L5CEH
• AC1Q79H0
• AG-K-15113
• AR-1C9753
• CTK4J9767
• KB-224403
• NSC10650
• NSC-10650
• 5414-83-5
• DTXSID00278924

• Inchi： 1S/C20H33NO/c1-19(2,3)15-20(4,5)17-9-10-18(22)16(13-17)14-21-11-7-6-8-12-21/h9-10,13,22H,6-8,11-12,14-15H2,1-5H3
• InChI Key： GWNLLAJONXXKEC-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN1CCCCC1)C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 303.25639
• Monoisotopic Mass: 303.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.988
• Boiling Point: 394.7°C at 760 mmHg
• Flash Point: 156.9°C
• Refractive Index: 1.528
• PSA: 23.47
• LogP: 5.02980